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For Researchers, Scientists, and Drug Development Professionals

The selection of appropriate materials for medical-grade tubing is a critical decision in the
development of medical devices and drug delivery systems. The material must not only meet
the stringent requirements for biocompatibility and sterilizability but also possess the precise
physical and chemical properties demanded by the application. This guide provides an
objective comparison of two commonly used elastomers: Thermoplastic Copolyester
Elastomers (TPCET) and Silicone. The information presented herein, supported by
experimental data, is intended to assist researchers, scientists, and drug development
professionals in making informed material selection decisions.

Executive Summary

Both TPCET and platinum-cured silicone are high-performance materials widely used in the
medical industry. Silicone has a long history of use and is known for its excellent
biocompatibility, high flexibility, and wide temperature resistance. TPCET, a type of
thermoplastic elastomer (TPE), offers the processing advantages of a thermoplastic while
exhibiting many of the functional properties of a thermoset rubber. Key differentiators include
silicone's superior temperature resistance and flexibility at low temperatures, while TPCET can
offer higher tensile strength and the ability to be heat-sealed or welded, which can simplify
assembly processes. The choice between the two often depends on the specific mechanical,
chemical, and thermal requirements of the end-use application, as well as considerations
around extractables and leachables.
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Physical and Mechanical Properties

The mechanical properties of tubing are paramount for ensuring reliable performance, from
resisting kinking in a fluid path to maintaining integrity in a peristaltic pump. The following tables
summarize the typical physical and mechanical properties of medical-grade TPCET and
silicone.

Table 1: Comparison of Typical Physical and Mechanical Properties

. Silicone (Platinum-
TPCET (Medical

Property Cured, Medical Test Method
Grade)
Grade)
Hardness (Shore A) 40 - 75 50 - 80 ASTM D2240
Hardness (Shore D) 30-63 ~20 - 40 (Calculated) ASTM D2240
Tensile Strength at
13.1-43.0 7.1-9.6 ASTM D412/ 1SO 527
Break (MPa)
Elongation at Break
) >200 - >300 568 - 815 ASTM D412/ 1SO 527
0
Modulus at 100%
_ 4.4-10.9 1.28-21 ASTM D412
Elongation (MPa)
Data Not Readily
Tear Strength (kN/m) 42 - 46 ASTM D624

Available

Compression Set (22h  Data Not Readily
@ 70°C, %) Available

<20 ASTM D395

Specific Gravity ~1.16 - 1.22 ~1.14 ASTM D792

Note: The values presented are typical and can vary significantly based on the specific grade,
formulation, and manufacturer. It is crucial to consult manufacturer datasheets for specific
materials.

Biocompatibility
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Both TPCET and platinum-cured silicone intended for medical applications are formulated to
meet stringent biocompatibility standards.

Workflow for Biocompatibility Assessment (ISO 10993)

Material Selection
(TPCET or Silicone)

'

Risk Assessment (ISO 10993-1)
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Caption: Biocompatibility Assessment Workflow.

Medical grades of both TPCET and silicone are typically tested according to ISO 10993 and/or
USP Class VI standards to ensure they are non-toxic, non-sensitizing, and non-irritating.
Platinum-cured silicone has a long and well-documented history of excellent biocompatibility,
making it a trusted choice for long-term implants and other critical applications.[1] Medical-
grade TPCETSs, such as Hytrel® SC and Arnitel®, also have a strong track record and come
with comprehensive regulatory support packages.

Chemical Resistance and Permeability
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The ability of tubing to maintain its integrity when exposed to various chemicals and its
resistance to gas and liquid permeation are critical for many medical and pharmaceutical
applications.

Chemical Resistance

Silicone: Generally, silicone is chemically inert and resistant to a wide range of common
chemicals, including many acids and bases.[2][3] However, it can be attacked by concentrated
acids like sulfuric and hydrofluoric acid and may swell when exposed to non-polar organic
solvents such as toluene.[4][5] The change in physical properties after exposure to a solvent is
often reversible once the solvent evaporates.[2][3]

TPCET: TPCETS, like polyesters in general, exhibit excellent resistance to many chemicals,
including hydrocarbon fuels, oils, and lubricants. However, they can be susceptible to attack by
strong alkalis. The chemical resistance of TPEs can be highly formulation-dependent.

Table 2: General Chemical Resistance

Chemical Class TPCET Silicone

Dilute Acids Good to Excellent Excellent

Concentrated Acids Poor to Good Poor (attacked by some)
Alkalis Fair to Good Excellent

Alcohols Excellent Excellent

Aliphatic Hydrocarbons Excellent Fair to Good (swelling)
Aromatic Hydrocarbons Poor to Fair Poor (significant swelling)
Ketones (e.g., Acetone) Fair Good to Fair

Chlorinated Solvents Poor Poor

This table provides general guidance. Specific resistance depends on the chemical
concentration, temperature, and exposure time. Always perform compatibility testing for your
specific application.
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Gas Permeability

Gas permeability is a measure of the rate at which a gas can pass through a material. This is a
critical consideration in applications where maintaining a specific gaseous environment is
necessary. Silicone is known for its relatively high gas permeability, which can be
advantageous in applications like wound care but disadvantageous where gas ingress or
egress needs to be minimized.[6] TPCET generally has lower gas permeability compared to
silicone.

Table 3: Gas Permeability Coefficients (Approximate Values)

Gas TPCET Silicone
Oxygen (O2) (Barrer) ~1-10 ~300 - 800[7]
Carbon Dioxide (COz) (Barrer) ~5-50 ~1500 - 3500
Water Vapor (g-mm/mz2-day) ~1-5 ~10-50

1 Barrer = 10719 cm3 (STP) - cm / (cm2 - s - cmHg). Data is approximate and varies with
material grade, temperature, and pressure.

Sterilization Compatibility

Medical tubing must be able to withstand common sterilization methods without significant
degradation of its physical or chemical properties. Both TPCET and silicone are compatible
with a range of sterilization techniques.

Table 4: Sterilization Method Compatibility and Effects
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Sterilization Method

TPCET

Silicone (Platinum-Cured)

Autoclave (Steam)

Good (multiple cycles may

cause some property changes)

Excellent (minimal effect on
properties with repeated
cycles)[4][8]

Gamma Irradiation

Good (may cause some
yellowing and changes in

mechanical properties)

Excellent (minimal effect on
properties at typical doses,
e.g., up to 5 Mrad)[4][8]

Ethylene Oxide (EtO)

Excellent

Excellent (requires proper

aeration to remove residual
gas)[8]

Electron Beam (E-beam)

Good (effects similar to

gamma)

Good (effects similar to

gamma)

Studies have shown that gamma and electron-beam irradiation can lead to an increase in

hardness and modulus while reducing tensile strength and elongation in some silicones.[9]

Ethylene oxide sterilization generally has a minimal impact on the mechanical properties of

silicone.[9] The effects of sterilization on TPCETSs can include changes in mechanical

properties and appearance, and the extent of these changes is grade-dependent.[10]

Logical Flow for Sterilization Method Selection
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Caption: Sterilization Method Selection Process.

Extractables and Leachables (E&L)

For drug development professionals, understanding the profile of extractables and leachables
is of utmost importance to ensure patient safety and product efficacy.

Extractables: Compounds that can be extracted from the tubing material under aggressive
laboratory conditions (e.g., harsh solvents, elevated temperatures). Leachables: Compounds
that migrate from the tubing into the drug product under normal conditions of use and storage.

Experimental Protocol for E&L Studies (as per ISO 10993-18)
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e Planning Phase:

o Define the scope of the study based on the medical device's intended use, nature and
duration of contact.

o Select appropriate extraction solvents (polar, non-polar, and semi-polar) to simulate the
drug product and worst-case scenarios.

o Determine extraction conditions (time and temperature).
o Extraction:

o Expose the tubing to the selected solvents under the defined conditions. This can be done
through methods like reflux, Soxhlet, or sealed vessel extraction.

e Analysis:

o Utilize a range of analytical techniques to identify and quantify the extracted compounds.
Common methods include:

» Gas Chromatography-Mass Spectrometry (GC-MS) for volatile and semi-volatile organic

compounds.

» Liquid Chromatography-Mass Spectrometry (LC-MS) for non-volatile organic

compounds.
» Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) for elemental impurities.
o Toxicological Risk Assessment (as per ISO 10993-17):

o Evaluate the identified leachables for their potential health risks against established safety
thresholds.

Typical E&L Profiles:

o Platinum-Cured Silicone: The primary organic extractables are typically a series of low
molecular weight, cyclic siloxane oligomers (e.g., D3, D4, D5).[11] The levels of these are
generally very low, and post-curing can further reduce them.[12] Platinum-cured silicone
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does not contain plasticizers, which are a common source of leachables in other polymers.
[11]

o TPCET: The extractable profile of TPCETs can be more complex and is highly dependent on
the specific grade and manufacturing process. Potential extractables can include oligomers
of the polyester backbone, residual monomers, and additives such as antioxidants (and their
degradation products) and processing aids.

A study comparing post-cured and non-post-cured platinum-cured silicone tubing showed that
the concentration of cyclosiloxane compounds (D4 and D5) was up to 5 times lower in the post-
cured tubing extracts.[12] This highlights the importance of the manufacturing process in
minimizing potential leachables.

Conclusion

The choice between TPCET and silicone for medical-grade tubing is application-specific and
requires a thorough evaluation of the material properties against the device requirements.

 Silicone is often the preferred choice for applications requiring high flexibility across a wide
temperature range, exceptional biocompatibility for long-term implantation, and where high
gas permeability is acceptable or desired. Its thermoset nature means it cannot be heat-
welded.

e TPCET is an excellent candidate for applications that demand higher mechanical strength,
good chemical resistance, and lower gas permeability. Its thermoplastic nature allows for
thermal bonding techniques like heat-sealing and welding, which can offer design and
manufacturing advantages.

For any medical application, it is imperative to work with material suppliers who can provide
comprehensive data on biocompatibility, sterilization effects, and a detailed extractables and
leachables profile for their specific medical-grade materials. Final material selection should
always be validated through rigorous testing that simulates the intended use environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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